Cas no 2173996-18-2 (rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo3,2-cpyridin-2-one)

• Product Name: rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo3,2-cpyridin-2-one
• CAS No: 2173996-18-2
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5963306
• PubChem ID: 137951793
• Update Time: 2025-06-07

rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo3,2-cpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[3,2-c]pyridin-2-one, octahydro-1-methyl-, (3aR,7aS)-rel-
• rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo3,2-cpyridin-2-one
• Rel-(3aS,7aR)-1-methyloctahydro-2H-pyrrolo[3,2-c]pyridin-2-one
• 2209079-29-6
• EN300-1696597
• rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one
• (3AS,7aR)-1-methyloctahydro-2H-pyrrolo[3,2-c]pyridin-2-one
• 2173996-18-2

• Inchi： 1S/C8H14N2O/c1-10-7-2-3-9-5-6(7)4-8(10)11/h6-7,9H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： NKWRLPRMKNYUSI-RQJHMYQMSA-N
• SMILES： C1NCC[C@]2([H])N(C)C(=O)C[C@]12[H]

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 297.2±40.0 °C(Predicted)
• pka: 9.80±0.20(Predicted)

Additional information on rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo3,2-cpyridin-2-one

Introduction to Rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one (CAS No. 2173996-18-2)

Rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one (CAS No. 2173996-18-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique arrangement of atoms and functional groups in its molecular structure makes it a promising candidate for further investigation in various biochemical pathways.

The chemical name of this compound provides valuable insights into its structural framework. The term "Rac" indicates that the molecule exists as a racemic mixture, meaning it contains equal amounts of both enantiomers. The designation "3aR,7aS" specifies the stereochemistry of the molecule at the 3a and 7a positions, which are crucial for its biological activity. The presence of an octahydro system suggests a cyclic structure with eight hydrogen atoms, contributing to its stability and reactivity. Additionally, the presence of a pyrrolo[b]pyridine core highlights its potential as a scaffold for drug development.

This compound has been extensively studied in recent years due to its potential role in modulating various biological targets. One of the most intriguing aspects of Rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one is its interaction with enzymes and receptors involved in neurotransmitter signaling. Recent research has demonstrated that this molecule can selectively bind to specific protein targets, making it a valuable tool for investigating the mechanisms underlying neurological disorders.

In particular, studies have shown that this compound exhibits significant affinity for certain serotonin receptors, which are known to play a critical role in mood regulation and cognitive function. The ability to modulate serotonin receptor activity has implications for the development of novel therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases. Furthermore, the stereochemical purity of this racemic mixture ensures that researchers can conduct detailed studies on the enantioselective interactions of the molecule with biological targets.

The synthesis of Rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one is a challenging task due to its complex structural features. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly useful in constructing the desired stereochemical configuration. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precise molecular construction in drug development.

The pharmacological properties of this compound have been further explored through in vitro and in vivo studies. Preliminary results indicate that Rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one can modulate neuronal activity by interacting with specific signaling pathways. For instance, it has been observed to influence the release and reuptake of neurotransmitters such as serotonin and dopamine, which are pivotal for maintaining neural homeostasis. These findings suggest that this compound may have therapeutic potential in treating neurological disorders characterized by imbalances in neurotransmitter levels.

In addition to its neurological effects, Rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one has also shown promise in other therapeutic areas. Research has indicated that it may possess anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. This dual functionality makes it an attractive candidate for developing multifaceted treatments that address both neurological and inflammatory conditions simultaneously.

The future prospects of Rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one are vast and exciting. Ongoing studies aim to elucidate its mechanism of action in greater detail and explore its potential as a lead compound for drug development. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The development of new pharmaceuticals is a meticulous process that requires rigorous testing and validation. Rac-(3aR,7aS)-1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one represents a significant step forward in this endeavor by offering a structurally unique and biologically active molecule with potential therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in shaping the future of drug discovery and development.